4-Ethylcyclohexanol
Overview
Description
Molecular Structure Analysis
The molecular structure of 4-Ethylcyclohexanol consists of a cyclohexane ring with an ethyl group (C2H5) and a hydroxyl group (OH) attached . The InChI representation of the molecule isInChI=1S/C8H16O/c1-2-7-3-5-8(9)6-4-7/h7-9H,2-6H2,1H3
. Physical And Chemical Properties Analysis
4-Ethylcyclohexanol has a molecular weight of 128.21 g/mol . Other physical and chemical properties such as density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, polar surface area, polarizability, surface tension, and molar volume are provided .Scientific Research Applications
Electrocatalysis: Electrolyte Component
4-Ethylcyclohexanol is used in electrocatalysis as a component of electrolytes. Its inclusion in deep eutectic solvents enhances the efficiency of electrochemical reactions, which is vital for energy storage and conversion technologies .
Analytical Chemistry: Standard in Chromatography
In analytical chemistry, it is used as a standard in gas chromatography for the calibration of equipment and the quantification of analytes due to its well-defined retention index .
Safety and Hazards
When handling 4-Ethylcyclohexanol, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Use of personal protective equipment, chemical impermeable gloves, and adequate ventilation is advised . All sources of ignition should be removed, and personnel should be evacuated to safe areas in case of a spill or leak .
Mechanism of Action
and a molecular weight of 128.2120 . It is also known by other names such as Cyclohexanol, 4-ethyl-; and trans-4-Ethyl cyclohexanol .
The environment in which 4-Ethylcyclohexanol acts can influence its efficacy and stability. For instance, changes in temperature, pH, and the presence of other substances can affect the compound’s properties and its interactions with its targets .
properties
IUPAC Name |
4-ethylcyclohexan-1-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16O/c1-2-7-3-5-8(9)6-4-7/h7-9H,2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RVTKUJWGFBADIN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1CCC(CC1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30196485, DTXSID101312435, DTXSID301314013 | |
Record name | 4-Ethylcyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30196485 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | trans-4-Ethylcyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101312435 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | cis-4-Ethylcyclohexanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID301314013 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4534-74-1, 19781-62-5, 19781-61-4 | |
Record name | 4-Ethylcyclohexanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4534-74-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Ethylcyclohexanol | |
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Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Ethylcyclohexanol, trans- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019781625 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-Ethylcyclohexanol, cis- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019781614 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4534-74-1 | |
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Record name | 4-Ethylcyclohexanol | |
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Record name | trans-4-Ethylcyclohexanol | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | cis-4-Ethylcyclohexanol | |
Source | EPA DSSTox | |
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Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-ethylcyclohexanol | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.618 | |
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Record name | cis-4-Ethylcyclohexanol | |
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Record name | trans 4-Ethylcyclohexanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 4-ETHYLCYCLOHEXANOL, CIS- | |
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Record name | 4-ETHYLCYCLOHEXANOL, TRANS- | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 4-Ethylcyclohexanol produced through microbial activity?
A1: Certain microorganisms, such as the bacterium Alcaligenes faecalis, can utilize ethylcyclohexane as a carbon source. This bacterium has been shown to produce 4-Ethylcyclohexanol as a metabolite during ethylcyclohexane degradation. []
Q2: What is the stereoselectivity of microbial transformation of 4-Ethylcyclohexanone to 4-Ethylcyclohexanol?
A2: Research indicates that the biotransformation of 4-Ethylcyclohexanone by various fungi species, including Colletotrichum lagenarium, predominantly yields trans-4-Ethylcyclohexanol. This highlights the stereoselective nature of these enzymatic reactions. Interestingly, some fungi like Glomerella cingulata and Colletotrichum graminicola favor the production of cis-4-Ethylcyclohexanol. []
Q3: Can 4-Ethylcyclohexanol be chemically synthesized?
A3: Yes, 4-Ethylcyclohexanol can be synthesized through the catalytic hydrogenation of 4-ethylphenol. Palladium supported on gamma-aluminum oxide (Pd/γ-Al2O3) has proven to be an effective catalyst for this reaction, achieving high conversion rates and selectivity under mild conditions in aqueous solutions. []
Q4: What is the impact of alkyl substitution on the dehydration mechanism of cyclohexanol in acidic environments?
A4: Studies using zeolite H-ZSM5 as a catalyst have shown that the position and size of alkyl substituents on cyclohexanol influence the dehydration mechanism. For example, 4-methylcyclohexanol primarily undergoes E1 elimination, while cis-2-methylcyclohexanol favors an E2 pathway. Increasing the alkyl chain length, as observed with 2-substituted alcohols, leads to a decrease in activation entropy, likely due to steric effects impacting the transition state. []
Q5: Has 4-Ethylcyclohexanol been detected in natural sources after treatment with specific agents?
A5: Yes, research has identified 4-Ethylcyclohexanol as one of the metabolites in ozone-treated pitaya fruit peels. The levels of this compound were found to decrease after ozone treatment, suggesting a possible role in the fruit's senescence process. []
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